Cas no 2227893-36-7 (2-(1R)-2-amino-1-hydroxyethyl-5-(diethylamino)phenol)

• Product Name: 2-(1R)-2-amino-1-hydroxyethyl-5-(diethylamino)phenol
• CAS No: 2227893-36-7
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5962026
• PubChem ID: 165699616
• Update Time: 2025-05-30

2-(1R)-2-amino-1-hydroxyethyl-5-(diethylamino)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-2-amino-1-hydroxyethyl-5-(diethylamino)phenol
• 2227893-36-7
• EN300-1810532
• 2-[(1R)-2-amino-1-hydroxyethyl]-5-(diethylamino)phenol

• Inchi： 1S/C12H20N2O2/c1-3-14(4-2)9-5-6-10(11(15)7-9)12(16)8-13/h5-7,12,15-16H,3-4,8,13H2,1-2H3/t12-/m0/s1
• InChI Key： AIGLDDAYTXVESI-LBPRGKRZSA-N
• SMILES： O[C@@H](CN)C1C=CC(=CC=1O)N(CC)CC

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-(1R)-2-amino-1-hydroxyethyl-5-(diethylamino)phenol

Comprehensive Overview of 2-(1R)-2-amino-1-hydroxyethyl-5-(diethylamino)phenol (CAS No. 2227893-36-7)

2-(1R)-2-amino-1-hydroxyethyl-5-(diethylamino)phenol (CAS No. 2227893-36-7) is a specialized chiral compound with significant potential in pharmaceutical and biochemical applications. This molecule features a unique combination of an amino alcohol moiety and a diethylamino-substituted phenol, making it a valuable intermediate in drug synthesis and research. Its R-configuration at the chiral center enhances its selectivity in biological interactions, a feature increasingly sought after in modern drug development.

The compound's molecular structure includes a phenolic hydroxyl group, which contributes to its solubility in polar solvents and potential antioxidant properties. Researchers are particularly interested in its adrenergic receptor interactions, given its structural similarity to known beta-2 adrenergic agonists. This has led to investigations into its potential applications in respiratory therapeutics, aligning with current global health priorities surrounding pulmonary diseases.

From a synthetic chemistry perspective, 2-(1R)-2-amino-1-hydroxyethyl-5-(diethylamino)phenol presents interesting challenges and opportunities. The stereoselective synthesis of this compound has become a topic of interest in organic chemistry forums, with researchers exploring various asymmetric reduction methods to obtain the desired enantiomer. Recent publications have highlighted its use as a building block for more complex chiral pharmaceuticals, particularly in the development of cardiovascular drugs and central nervous system modulators.

The compound's physicochemical properties make it suitable for various formulation approaches. Its logP value suggests balanced lipophilicity, which is crucial for drug absorption and distribution. These characteristics have prompted pharmaceutical companies to evaluate its potential as a prodrug candidate or as a structural component in targeted drug delivery systems, especially for conditions requiring precise tissue targeting.

In analytical chemistry, 2-(1R)-2-amino-1-hydroxyethyl-5-(diethylamino)phenol serves as an important reference standard for method development. Chromatographers value its distinct UV absorption profile, which enables sensitive detection in HPLC analyses. The compound's chromophoric diethylamino group allows for fluorescence detection at specific wavelengths, making it useful in advanced analytical techniques like LC-MS/MS in pharmacokinetic studies.

The market for chiral intermediates like 2-(1R)-2-amino-1-hydroxyethyl-5-(diethylamino)phenol has grown significantly with the increasing demand for enantiopure pharmaceuticals. Industry reports indicate particular interest from manufacturers of bronchodilators and neuroprotective agents. The compound's CAS No. 2227893-36-7 has appeared in numerous patent applications related to improved synthetic routes and novel therapeutic applications, reflecting its commercial potential.

Recent advancements in green chemistry have influenced the production approaches for this compound. Researchers are developing more sustainable synthetic pathways that reduce organic solvent usage and employ biocatalytic methods. These innovations align with the pharmaceutical industry's push toward environmentally friendly manufacturing processes, addressing growing concerns about chemical sustainability in drug production.

Quality control of 2-(1R)-2-amino-1-hydroxyethyl-5-(diethylamino)phenol requires rigorous analytical verification. The enantiomeric purity is particularly critical, typically assessed using chiral HPLC or capillary electrophoresis. Current good manufacturing practices (cGMP) demand thorough characterization including residual solvent analysis, elemental impurities testing, and comprehensive spectroscopic identification (NMR, IR, MS).

The stability profile of this compound under various conditions has been extensively studied. Proper storage recommendations include protection from oxidation and moisture, with inert atmosphere packaging often employed. These stability considerations are crucial for maintaining the compound's integrity during transportation and storage, especially given its potential use in clinical trial materials.

Looking forward, 2-(1R)-2-amino-1-hydroxyethyl-5-(diethylamino)phenol (CAS No. 2227893-36-7) continues to attract research attention. Its structural features make it a promising candidate for development into various therapeutic agents, particularly in areas addressing age-related diseases and metabolic disorders. The compound exemplifies how carefully designed small molecules can bridge the gap between basic chemical research and practical pharmaceutical applications.